Cas no 919842-76-5 (3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide)

• Product Name: 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide
• CAS No: 919842-76-5
• MF: C₁₄H₁₁Cl₂N₅O₂
• MW: 352.175440073013
• CID: 5505343
• PubChem ID: 16811142
• Update Time: 2025-07-10

3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide
• 3-chloro-N-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]propanamide
• 919842-76-5
• AKOS026683237
• 3-chloro-N-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]propanamide
• F2823-0504
• 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide

• Inchi： 1S/C14H11Cl2N5O2/c15-5-4-12(22)19-20-8-17-13-11(14(20)23)7-18-21(13)10-3-1-2-9(16)6-10/h1-3,6-8H,4-5H2,(H,19,22)
• InChI Key： ARYJOOUFPPAOOB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2=C(C=N1)C(N(C=N2)NC(CCCl)=O)=O

Computed Properties

• Exact Mass: 351.0289800g/mol
• Monoisotopic Mass: 351.0289800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.6Ų

Additional information on 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide

Professional Introduction to Compound with CAS No. 919842-76-5 and Product Name: 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide

The compound with the CAS number 919842-76-5 and the product name 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The pyrazolo[3,4-d]pyrimidine core is a well-known scaffold in medicinal chemistry, frequently explored for its pharmacological properties.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide due to its unique structural features. The presence of chlorine atoms at the 3-position and 3-position of the phenyl ring introduces electrophilic centers that can participate in various chemical reactions, making it a versatile intermediate in synthetic chemistry. Moreover, the oxo group at the 4-position and the amide functionality at the 5-position contribute to its reactivity and potential biological activity.

The pyrazolo[3,4-d]pyrimidine scaffold is known for its role in several pharmacologically active compounds, including kinase inhibitors and antiviral agents. The structural motif is particularly interesting because it can be modified in multiple ways to optimize biological activity. For instance, studies have shown that substituents at the 5-position of the pyrazolo[3,4-d]pyrimidine ring can significantly influence binding affinity to target proteins. In this context, 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide serves as a valuable building block for further derivatization.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of chloro substituents and an amide group creates multiple sites for functionalization, allowing chemists to explore a wide range of biological targets. Current research is focusing on its interaction with enzymes and receptors involved in inflammatory pathways. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling cascades.

The synthesis of 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic methods. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolo[3,4-d]pyrimidine core. Subsequent chlorination and functionalization steps introduce the key substituents that define its unique properties. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

In terms of pharmaceutical applications, this compound holds promise for treating a variety of diseases. Its structural similarity to known bioactive molecules suggests that it may interact with biological targets in a predictable manner. Researchers are particularly interested in its potential as an antineoplastic agent due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties make it a candidate for therapeutic intervention in chronic inflammatory disorders.

The development of 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques are used to predict how this compound might interact with biological targets at the atomic level. These simulations help guide synthetic efforts by identifying optimal substitution patterns and predicting binding affinities. Such approaches have significantly accelerated the discovery process in recent years.

As research progresses, new derivatives of this compound are being synthesized and tested for their biological activity. The flexibility of its structure allows for extensive modifications without losing core functionality. This adaptability is crucial for developing drugs that are both effective and well-tolerated by patients. Future studies will likely focus on optimizing pharmacokinetic properties through structural modifications.

The industrial significance of 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide cannot be overstated. Its synthesis represents a benchmark for complex heterocyclic chemistry and serves as a model for developing other bioactive molecules. Pharmaceutical companies are investing heavily in research aimed at discovering new drugs based on similar scaffolds. The compound’s versatility makes it an attractive candidate for further development into novel therapeutic agents.

In conclusion,919842-76CAS no.of this product plays a pivotal role in advancing pharmaceutical research due to its unique structural features and potential biological activities。The ongoing studies into its derivatives promise to yield new insights into disease mechanisms and provide innovative treatment strategies。As synthetic methods continue to improve，the accessibility of such complex molecules will only increase，further driving innovation in drug discovery。The future looks promising for compounds like this one,as they continue to pave the way toward next-generation therapeutics。